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Compound of Interest

Compound Name: Methyl 5,5-dimethoxyvalerate

CAS No.: 23068-91-9

Cat. No.: B052140

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the physical, chemical, and spectroscopic

properties of Methyl 5,5-dimethoxyvalerate, a versatile building block in organic synthesis.

The information presented herein is intended to equip researchers and professionals in drug

development and other scientific fields with the critical data and insights necessary for its

effective application and handling.

Introduction: A Key Synthetic Intermediate
Methyl 5,5-dimethoxyvalerate, also known as methyl 5,5-dimethoxypentanoate, is a

bifunctional organic compound containing both an ester and an acetal functional group.[1] This

unique structural feature makes it a valuable precursor in the synthesis of a variety of more

complex molecules, including heterocyclic compounds and modified aldehydes. Its utility has

been demonstrated in the synthesis of seven-membered carbocycles and 5-(phenylamino)-4-

((phenylimino)methyl)-4-pentenoic acid derivatives. Furthermore, it serves as a reagent in the

synthesis of cyanine dyes and their conjugates, which have applications in noninvasive
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imaging.[2] Understanding its physical and spectroscopic properties is paramount for its

successful use in these and other synthetic endeavors.

Physicochemical Properties: A Quantitative
Overview
Methyl 5,5-dimethoxyvalerate is a colorless liquid at room temperature.[3] A summary of its

key physicochemical properties is presented in the table below for quick reference.

Property Value Source(s)

Molecular Formula C₈H₁₆O₄ [1][4]

Molecular Weight 176.21 g/mol [1][3]

CAS Number 23068-91-9 [1][3]

Boiling Point 70-72 °C at 2 mmHg [3]

Density 1.012 g/mL at 25 °C [3]

Refractive Index (n²⁰/D) 1.422 [3]

Flash Point 63 °C (145.4 °F) - closed cup [3]

Form Liquid [3]

Spectroscopic Profile: Elucidating the Structure
The structural identity and purity of Methyl 5,5-dimethoxyvalerate can be confirmed through

various spectroscopic techniques. Below is a summary of the expected spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While detailed, publicly available spectra with peak assignments are limited, the expected

chemical shifts for the protons (¹H NMR) and carbons (¹³C NMR) can be predicted based on

the functional groups present in the molecule.

¹H NMR: The spectrum is expected to show signals corresponding to the methoxy groups of

the acetal and the ester, the methylene groups of the pentanoate chain, and the methine proton
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of the acetal.

¹³C NMR: The carbon spectrum will exhibit distinct signals for the carbonyl carbon of the ester,

the acetal carbon, the carbons of the methoxy groups, and the methylene carbons of the

aliphatic chain.

Infrared (IR) Spectroscopy
The IR spectrum of Methyl 5,5-dimethoxyvalerate is characterized by the presence of strong

absorption bands indicative of its ester and acetal functional groups.

Wavenumber (cm⁻¹) Vibration Functional Group

~1740 C=O stretch Ester

~1170 and ~1050 C-O stretch Ester and Acetal

~2950 and ~2850 C-H stretch Aliphatic

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of Methyl 5,5-dimethoxyvalerate results in a

characteristic fragmentation pattern. The molecular ion peak (M⁺) is expected at m/z 176. Key

fragment ions are observed at:

m/z 75: This is often the base peak and can be attributed to the [CH(OCH₃)₂]⁺ fragment.

m/z 71: A significant peak that may arise from the loss of the methoxy group and subsequent

fragmentation.

m/z 41: A common fragment in aliphatic chains.

Solubility Profile
As a general principle, esters and acetals exhibit good solubility in common organic solvents.[5]

Methyl 5,5-dimethoxyvalerate is expected to be soluble in solvents such as:

Methanol
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Ethanol

Acetone

Chloroform

Dimethyl sulfoxide (DMSO)

Ethyl acetate

Due to the presence of polar oxygen atoms, it may have limited solubility in water, a

characteristic common for esters with increasing hydrocarbon chain length.[6][7]

Synthesis Methodology: A Practical Approach
Methyl 5,5-dimethoxyvalerate is typically synthesized from methyl 5-oxopentanoate through

an acetalization reaction. The following protocol outlines a general procedure.

Reaction Scheme

Methyl 5-oxopentanoate Methyl 5,5-dimethoxyvalerateMethanolTrimethylorthoformate,
p-Toluenesulfonic acid (cat.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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